N-(4-acetamidophenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H20N6O3S2/c1-13(28)22-14-7-9-15(10-8-14)23-19(29)12-31-20-25-24-18(26(20)2)11-27-16-5-3-4-6-17(16)32-21(27)30/h3-10H,11-12H2,1-2H3,(H,22,28)(H,23,29)
• InChI Key: SHUOXIXYNVFONM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C21H20N6O3S2
• Molecular Weight: 468.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N6O3S2 and its molecular weight is 468.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A study on the synthesis and evaluation of thiazolidin-4-one derivatives, including compounds with structural similarities to N-(4-acetamidophenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide, demonstrated potential antimicrobial activity. These compounds were synthesized and tested against various bacterial and fungal species, showing significant zones of inhibition, indicating their potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Anticancer Activity

Another study focused on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents. The research highlighted the selective cytotoxicity of certain derivatives against human lung adenocarcinoma cells, with specific compounds showing high selectivity and inducing apoptosis in cancer cells, suggesting their potential use in cancer therapy (Evren et al., 2019).

Optoelectronic Properties

Investigations into the optoelectronic properties of thiazole-based polythiophenes, including analogs of this compound, revealed their potential in optoelectronic applications. These studies demonstrated the polymers' optical band gaps and their switching time and optical contrast, indicating their applicability in electronic and photonic devices (Camurlu & Guven, 2015).

Neurogenic Potential

Research into melatonin-based compounds with bioisosteric replacements, such as reversed amides and azoles, found in structures related to this compound, showed that these compounds could promote the differentiation of rat neural stem cells into neuronal phenotypes. This suggests a potential role in neurogenesis and neurological therapies (de la Fuente Revenga et al., 2015).